4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole

• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 4-(4-ethoxyphenyl)-1-prop-2-ynylpyrazole
• InChI: InChI=1S/C14H14N2O/c1-3-9-16-11-13(10-15-16)12-5-7-14(8-6-12)17-4-2/h1,5-8,10-11H,4,9H2,2H3
• InChI Key: JHQDPIPURATSEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CN(N=C2)CC#C

Description

4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole is an organic compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This specific compound is characterized by the presence of an ethoxyphenyl group at position 4 and a prop-2-yn-1-yl group at position 1 of the pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole typically involves the reaction of 4-ethoxyphenylhydrazine with propargyl bromide under basic conditions. The reaction proceeds through the formation of an intermediate hydrazone, which cyclizes to form the pyrazole ring.

• Step 1: Formation of Hydrazone

  Reactants: 4-ethoxyphenylhydrazine, propargyl bromide

  Conditions: Basic medium (e.g., sodium hydroxide or potassium carbonate), solvent (e.g., ethanol or methanol)

  Reaction: [ \text{4-ethoxyphenylhydrazine} + \text{propargyl bromide} \rightarrow \text{hydrazone intermediate} ]

• Step 2: Cyclization to Pyrazole

  Conditions: Heating, solvent (e.g., ethanol or methanol)

  Reaction: [ \text{hydrazone intermediate} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can convert the compound to its corresponding hydrazine derivatives.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Pyrazole oxides

Reduction: Hydrazine derivatives

Substitution: Various substituted pyrazoles depending on the nucleophile used

Scientific Research Applications

4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved would require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Methylphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole
• 4-(4-Chlorophenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole
• 4-(4-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole

Uniqueness

4-(4-Ethoxyphenyl)-1-(prop-2-yn-1-yl)-1H-pyrazole is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity compared to other similar compounds. The ethoxy group may enhance its solubility and interaction with biological targets, making it a valuable compound for research and development.